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Introduction
SR2640 hydrochloride is a potent and selective competitive antagonist of the cysteinyl

leukotriene receptor 1 (CysLT1).[1][2] Cysteinyl leukotrienes (CysLTs), such as leukotriene D4

(LTD4) and leukotriene E4 (LTE4), are inflammatory lipid mediators that play a crucial role in

the pathophysiology of various inflammatory diseases, including asthma.[3][4] The CysLT1

receptor is a G protein-coupled receptor (GPCR) that, upon activation by its ligands, couples to

the Gq alpha subunit.[5][6] This activation initiates a signaling cascade involving phospholipase

C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 subsequently binds to its receptor on the

endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺) into the

cytoplasm.[5] This increase in intracellular Ca²⁺ is a key signaling event that mediates the pro-

inflammatory effects of CysLTs.

Calcium imaging assays provide a robust and high-throughput method to screen and

characterize CysLT1 receptor antagonists like SR2640 hydrochloride by directly measuring

the inhibition of agonist-induced intracellular calcium mobilization.

Data Presentation
The following table summarizes the pharmacological data for SR2640 hydrochloride. It is

important to note that potency values can vary depending on the specific experimental
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conditions and assay format.

Compound Target Action Potency
Assay
System

Reference
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Receptor
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trachea
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(LTD4-

induced)

[2]
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[³H]LTD4

binding to
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membranes

[2]

Leukotriene

D4 (LTD4)

CysLT1

Receptor
Agonist

EC₅₀ ≈ 0.58

nM

LTD4-

induced

bronchoconst

riction in

human small

bronchioles

[7]

Signaling Pathway
The following diagram illustrates the signaling pathway of the CysLT1 receptor and the

mechanism of action of SR2640 hydrochloride.
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1. Cell Seeding
Seed CysLT1-expressing cells into microplates and incubate overnight.

2. Dye Loading
Incubate cells with Fluo-4 AM loading solution.

3. Compound Incubation
Add serial dilutions of SR2640 hydrochloride and incubate.

4. Agonist Stimulation & Data Acquisition
Add LTD4 and immediately measure fluorescence kinetically.

5. Data Analysis
Calculate the inhibition of the calcium response to determine IC₅₀.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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